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Compound Name: 4-Pyridinesulfonic acid, 1-oxide

Cat. No.: B184006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Pyridinesulfonic acid 1-oxide is a heterocyclic organic compound of interest in medicinal

chemistry and materials science. This technical guide provides a comprehensive overview of its

known properties, synthesis, and reactivity. Due to the limited availability of direct experimental

data for this specific molecule, this document leverages analogous compounds and the general

chemical behavior of pyridine-N-oxides to infer its characteristics. Detailed experimental

protocols for the synthesis of related compounds are provided to guide researchers in the

preparation of 4-pyridinesulfonic acid 1-oxide.

Introduction
Pyridine-N-oxides are a class of heterocyclic compounds characterized by an oxygen atom

bonded to the nitrogen atom of a pyridine ring. This N-oxidation significantly alters the

electronic properties of the pyridine ring, influencing its reactivity and physical characteristics.

While extensive data exists for many substituted pyridine-N-oxides, 4-pyridinesulfonic acid 1-

oxide remains a less-explored molecule. This guide aims to consolidate the available

information and provide a predictive framework for its properties and behavior.
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Direct experimental data for the physicochemical properties of 4-pyridinesulfonic acid 1-oxide

are not readily available in the public domain. However, we can infer its properties based on

the known characteristics of 4-pyridinesulfonic acid and the general effects of N-oxidation on

the pyridine ring.

Table 1: Comparison of Properties of Pyridine and Pyridine-N-Oxide

Property Pyridine Pyridine-N-Oxide
Inferred Impact on
4-Pyridinesulfonic
Acid 1-Oxide

Molecular Formula C₅H₅N C₅H₅NO C₅H₅NO₄S

Molar Mass 79.10 g/mol 95.10 g/mol 175.17 g/mol

Appearance Colorless liquid
Colorless,

hygroscopic solid

Likely a crystalline

solid

Melting Point -41.6 °C 65-66 °C[1]

Significantly higher

than 4-pyridinesulfonic

acid

Boiling Point 115.2 °C 270 °C[1]

Expected to be high

and likely to

decompose

Solubility in Water Miscible High[1]
Expected to be highly

soluble in water

Basicity (pKa of

conjugate acid)
5.25 0.79

The sulfonic acid

group is strongly

acidic. The N-oxide

function will be weakly

basic.

Dipole Moment 2.2 D 4.22 D
Expected to have a

large dipole moment
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A direct, published synthesis for 4-pyridinesulfonic acid 1-oxide is not available. However, two

primary synthetic strategies can be proposed based on known reactions of pyridine derivatives.

Strategy 1: Oxidation of 4-Pyridinesulfonic Acid
This approach involves the direct N-oxidation of commercially available 4-pyridinesulfonic acid.

Experimental Protocol (Hypothetical):

Dissolution: Dissolve 4-pyridinesulfonic acid in a suitable solvent, such as glacial acetic acid.

Oxidation: Add a peroxy acid, such as peracetic acid or m-chloroperoxybenzoic acid (m-

CPBA), dropwise to the solution at a controlled temperature (e.g., 0-25 °C).

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC).

Work-up: Upon completion, the reaction mixture is worked up to remove the excess oxidizing

agent and solvent. This may involve precipitation, crystallization, or chromatographic

purification.

Characterization: The final product should be characterized by techniques such as NMR

spectroscopy, mass spectrometry, and elemental analysis to confirm its identity and purity.

4-Pyridinesulfonic Acid Reaction Mixture

+ Peroxy Acid
(e.g., m-CPBA) 4-Pyridinesulfonic Acid 1-OxideOxidation

4-Chloropyridine-N-Oxide Reaction Mixture+ Sodium Sulfite Sodium 4-pyridinesulfonate 1-oxide

Nucleophilic Aromatic
Substitution (Heat) 4-Pyridinesulfonic Acid 1-OxideAcidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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